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Compound of Interest

Compound Name: Isopulegol acetate

Cat. No.: B1618702

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and Material
Safety Data Sheet (MSDS) information for Isopulegol acetate. The information is compiled
and presented to meet the needs of laboratory and drug development professionals, with a
focus on clear data presentation and practical, actionable guidance.

Chemical and Physical Properties

Isopulegol acetate is a monoterpenoid ester known for its characteristic sweet, mint-like
aroma.[1] It is found in essential oils such as buchu and peppermint and is used as a flavoring
and fragrance agent.[1][2]

Table 1: Physical and Chemical Properties of Isopulegol Acetate
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Property Value Reference(s)
Molecular Formula C12H2002 [3114]
Molecular Weight 196.29 g/mol [3114]
CAS Number 57576-09-7 [3]
Appearance Colorless liquid [3]
Odor Sweet, minty, fresh, green [3]
Specific Gravity 0.929 - 0.936 @ 25°C [5]
Refractive Index 1.454 - 1.457 @ 20°C [5]
Boiling Point 232 °C [6]
Flash Point 85.6 °C (186.0 °F) (Closed 1]
Cup)

B Insoluble in water; soluble in
Solubility ) [315]
oils and alcohol.

0.025 mmHg @ 25°C
Vapor Pressure ) [5]
(estimated)

Toxicological Information

Isopulegol acetate is generally considered to have low toxicity. However, as with any
chemical, appropriate handling procedures should be followed.

Table 2: Toxicological Data for Isopulegol Acetate
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Test Result Species Reference(s)

Acute Oral Toxicity

> 5000 mg/kg bw Rat 8
(LD50) g/kg [8]
_ No irritation or
Skin o
o o sensitization observed  Human [5]
Irritation/Sensitization ) )
in an 8% solution.
o Not expected to be (Based on read-
Genotoxicity ] [9]
genotoxic. across data)

Experimental Protocol: Acute Oral Toxicity - Limit Test

While the specific protocol for the LD50 study of Isopulegol acetate is not publicly available, a
representative methodology would follow the principles of a "limit test" as guided by regulatory
bodies like the FDA.[10]

Objective: To determine if a substance causes mortality at a high dose level, typically 5 g/kg of
body weight.[10]

Methodology:

Animal Model: The study typically uses a small rodent model, such as the Sprague-Dawley
rat.[10][11]

e Groups: A single group of animals (e.g., 5 males and 5 females) is used.[11]

¢ Acclimation: Animals are acclimated to laboratory conditions before the study.

o Fasting: Animals are fasted overnight prior to dosing to ensure gastric emptying.[10][11]
e Dosing: A single dose of 5 g/kg of the test substance is administered via oral gavage.[10]

» Observation: Animals are observed for clinical signs of toxicity and mortality at regular
intervals for the first few hours after dosing and then daily for 14 days.[10][11]

» Body Weight: Body weights are recorded before dosing and at specified intervals throughout
the study.[11]
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» Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized
and a gross necropsy is performed to identify any abnormalities.[11]

Result Interpretation: If no mortality is observed, the LD50 is determined to be greater than the
limit dose (e.g., > 5000 mg/kg), and further testing at higher doses is not required.[10]

Hazard Identification and GHS Classification

According to aggregated data from multiple suppliers provided to the European Chemicals
Agency (ECHA), Isopulegol acetate does not meet the criteria for hazard classification under
the Globally Harmonized System (GHS).[7][12]
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Isopulegol Acetate

GHS Hazard Evaluation

~N

4 Does it meet criteria for:
- Acute Toxicity?
- Skin Corrosion/Irritation?
- Eye Damage/Irritation?
- Sensitization?
- Carcinogenicity?

\_ - etc. Y,

Ingestion

Exposure to Isopulegol Acetate
Inhalation Skin Contact Eye Contact

1. Move to fresh air. 1. Remove contaminated clothing. 1. Immediately flush eyes with plenty of water for at least 15 minutes. 1. Do NOT induce vomiting.
2. If not breathing, give artificial respiration. 2. Wash skin with soap and water. 2. Remove contact lenses, if present. 2. Rinse mouth with water.
3. L. 3 S. 3, n.

. Seek medical attention if symptoms persist . Seek medical attention if irritation develop: 3. Seek medical attention if irritation persists. . Seek immediate medical attentiol

/I

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

E\lotify personnel in the areea

Wear appropriate PPE ]
t)

(gloves, goggles, lab coal

[Ensure adequate ventilatiorD
Gemove all sources of ignitiorD

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

'

Gollect absorbed material into a suitable containeD

'

[Clean the spill area with soap and wate)

'

Gispose of waste in accordance with local regulations)

[Restock spill kit supplies)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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